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Compound of Interest

Compound Name: (S)-Volinanserin

Cat. No.: B2529940 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for the handling of (S)-Volinanserin, a potent and

selective 5-HT2A receptor antagonist.

Personal Protective Equipment (PPE)
When handling (S)-Volinanserin, appropriate personal protective equipment must be worn to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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Equipment Specification Purpose

Hand Protection
Powder-free nitrile or neoprene

gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Face Protection Face shield

To be used in addition to

goggles when there is a splash

hazard.

Body Protection
Disposable gown or a clean

lab coat

To protect clothing and skin

from contamination.

Respiratory Protection
Fit-tested N95 or N100

NIOSH-approved mask

To protect against airborne

particles.[1]

Full face-piece chemical

cartridge-type respirator or a

powered air-purifying respirator

(PAPR)

Required in the presence of

vapors, gases, particles (e.g.,

dust), or if there is a danger of

liquid splashes.[1]

Hazard Identification and Precautionary Statements
(S)-Volinanserin should be handled as a hazardous substance. The primary hazards and

necessary precautions are outlined below.
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Hazard Class Hazard Statement Precautionary Statement

Acute toxicity, oral H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Skin corrosion/irritation H315: Causes skin irritation

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.
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P312: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Hazardous to the aquatic

environment, acute hazard
H400: Very toxic to aquatic life

P273: Avoid release to the

environment. P391: Collect

spillage.

Operational Plan: From Receipt to Administration
A systematic approach to handling (S)-Volinanserin is crucial for safety and experimental

integrity.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The substance should be stored at -20°C in a tightly sealed container.[2]

Store in a locked, well-ventilated, and designated area.[3]

2. Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions should be performed in a

chemical fume hood or a well-ventilated enclosure.

(S)-Volinanserin is a crystalline solid.[2]

It is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (DMF) at

approximately 20, 15, and 25 mg/mL, respectively.[2]

For aqueous buffers, it is sparingly soluble. To maximize solubility, first dissolve in DMF and

then dilute with the aqueous buffer of choice. A 1:1 solution of DMF:PBS (pH 7.2) yields a

solubility of approximately 0.5 mg/mL.[2]

Aqueous solutions are not recommended for storage for more than one day.[2]

3. Experimental Use:
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When handling, always wear the appropriate PPE as detailed in the table above.

Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling.[2]

Disposal Plan
Proper disposal of (S)-Volinanserin and its containers is critical to prevent environmental

contamination and ensure compliance with regulations.

1. Waste Categorization:

Due to its toxicity to aquatic life, (S)-Volinanserin is considered hazardous waste.[4]

All unused material, contaminated lab supplies (e.g., pipette tips, tubes), and empty

containers should be treated as hazardous waste.

2. Disposal Procedure:

Do not dispose of (S)-Volinanserin down the drain or in regular trash.[5]

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

For disposal, contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup and disposal by an approved environmental management vendor.[6]

The primary method of disposal for pharmaceutical waste is high-temperature incineration.[5]

For unused medicines at home, drug take-back programs are the best option. If not

available, mix the medicine with an undesirable substance like coffee grounds or cat litter,

place it in a sealed container, and then in the household trash.[7]

Visual Workflow for Handling (S)-Volinanserin
The following diagram illustrates the standard operational workflow for handling (S)-
Volinanserin, from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of (S)-Volinanserin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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